Cas no 2457-80-9 (5'-Methylthioadenosine)

5'-Methylthioadenosine is a potent inhibitor of de novo purine synthesis. It selectively targets the enzyme inosine monophosphate dehydrogenase, effectively blocking the conversion of hypoxanthine to xanthine and xanthine to uric acid. This product offers significant advantages in research settings due to its specificity and ability to modulate cellular purine metabolism, providing valuable insights into disease mechanisms and therapeutic interventions.

5'-Methylthioadenosine structure

Product Name:5'-Methylthioadenosine

CAS No:2457-80-9

MF:C₁₁H₁₅N₅O₃S

MW:297.333500146866

MDL:MFCD00010533

CID:258186

PubChem ID:24893915

Update Time:2025-07-28

5'-Methylthioadenosine Chemical and Physical Properties

Names and Identifiers

- 5'-DEOXY-5'-METHYLTHIOADENOSINE
- 5'-S-Methyl-5'-Thioadenosine
- (2R,3R,4S,5S)-2-(6-Amino-9H-purin-9-yl)-5-((methylthio)methyl)tetrahydrofuran-3,4-diol
- 5'-Deoxy-5'-(methylthio)adenosine
- Adenosine,5'-S-methyl-5'-thio-
- (2R,3R,4S,5S)-2-(6-aminopurin-9-yl)-5-(methylsulfanylmethyl)oxolane-3,4-diol
- MTA,Methylthioadenosine
- MTA
- Methylthioadenosine
- 5'-(Methylthio)-5'-deoxyadenosine
- 5'-(Methylthio)adenosine
- 5'-Deoxy(methylthio)adenosine
- 5'-S-Methylthioadenosine
- NSC 335422
- Vitamin L2
- b-D-Ribofuranose,1-(6-amino-9H-purin-9-yl)-1-deoxy-5-S-methyl-5-thio-
- 5'-Methylthioadenosine
- [ "5'-Methylthioadenosine" ]
- 5-Methylthioadenosine
- Thiomethyladenosine
- ADENOSINE, 5'-S-METHYL-5'-THIO-
- S-methyl-5'-thioadenosine
- Vitamin L(sub 2)
- 5'-Deoxy(methylthio)ad
- 53458-29-0
- 9-(5-S-methyl-5-thio-beta-D-ribofuranosyl)-9H-purin-6-amine
- 2457-80-9
- MDL： MFCD00010533
- Inchi： 1S/C11H15N5O3S/c1-20-2-5-7(17)8(18)11(19-5)16-4-15-6-9(12)13-3-14-10(6)16/h3-5,7-8,11,17-18H,2H2,1H3,(H2,12,13,14)
- InChI Key： WUUGFSXJNOTRMR-UHFFFAOYSA-N
- SMILES： CSCC1C(O)C(O)C(N2C3C(=C(N=CN=3)N)N=C2)O1

Computed Properties

Exact Mass: 297.09000
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 352
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: -0.3
Topological Polar Surface Area: 145

Experimental Properties

Color/Form: Powder
Melting Point: 210-213 °C (dec.)
PSA: 144.61000
LogP: -0.02810
Solubility: Not determined

5'-Methylthioadenosine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
Safety Instruction： S22-S24/25
FLUKA BRAND F CODES：10-21
RTECS：AU7410000
Storage Condition：-20°C, protect from light

5'-Methylthioadenosine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5'-Methylthioadenosine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	230436-250mg	2R,3R,4S,5S)-2-(6-Amino-9H-purin-9-yl)-5-((methylthio)methyl)tetrahydrofuran-3,4-diol	2457-80-9	95%	250mg	￡167.00	2022-02-28
Fluorochem	230436-1g	2R,3R,4S,5S)-2-(6-Amino-9H-purin-9-yl)-5-((methylthio)methyl)tetrahydrofuran-3,4-diol	2457-80-9	95%	1g	￡426.00	2022-02-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S45981-5mg	5-Methylthioadenosine	2457-80-9		5mg	¥798.0	2021-09-07
ChemScence	CS-0012983-50mg	5'-Methylthioadenosine	2457-80-9	99.67%	50mg	$70.0	2022-04-27
ChemScence	CS-0012983-100mg	5'-Methylthioadenosine	2457-80-9	99.67%	100mg	$104.0	2022-04-27
ChemScence	CS-0012983-250mg	5'-Methylthioadenosine	2457-80-9	99.67%	250mg	$190.0	2022-04-27
ChemScence	CS-0012983-1g	5'-Methylthioadenosine	2457-80-9	99.67%	1g	$474.0	2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S45980-250mg	5-Methylthioadenosine	2457-80-9	97%	250mg	¥444.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S45980-1g	5-Methylthioadenosine	2457-80-9	97%	1g	¥1252.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S45980-100mg	5-Methylthioadenosine	2457-80-9	97%	100mg	￥605.0	2022-12-29

5'-Methylthioadenosine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:2457-80-9)5'-Deoxy-5'-(methylthio)adenosine

Order Number:LE16575

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:14

Price ($):discuss personally

Email:18501500038@163.com

5'-Methylthioadenosine Related Literature

1. Fluorination of 5′-deoxy-5′-(methylthio)adenosine with xenon difluoride provides an expedient synthesis of (fluoromethylthio)adenosine

Georges Guillerm,Marie Gatel J. Chem. Soc. Perkin Trans. 1 1994 153
2. Mechanistic investigation of B12-independent glycerol dehydratase and its activating enzyme GD-AE

Yaoyang Li,Yadi Yao,Lu Yu,Changlin Tian,Min Dong Chem. Commun. 2022 58 2738
3. 300. Adenine 5′-deoxy-5′-methylthiopentoside (adenine thiomethyl pentoside): a proof of structure and synthesis

J. Baddiley J. Chem. Soc. 1951 1348
4. Synthesis of “active methionine”

J. Baddiley,G. A. Jamieson J. Chem. Soc. 1954 4280
5. The chemistry and chemical ecology of nudibranchs

Lewis J. Dean,Michèle R. Prinsep Nat. Prod. Rep. 2017 34 1359

Related Categories

Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides 5'-deoxy-5'-thionucleosides

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